Cas no 104880-42-4 (a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI))

a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI) structure
104880-42-4 structure
Product Name:a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)
CAS No:104880-42-4
MF:C18H30O17
MW:518.420608043671
CID:189859
PubChem ID:196608
Update Time:2025-04-19

a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-[[6-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 6''-carboxyraffinose
    • 6)- (9CI)
    • Fructofuranosyl O-(galactopuranosyluronic acid)-(1-6)-O-glucopyranoside
    • hex-2-ulofuranosyl hexopyranuronosyl-(1->6)hexopyranoside
    • Raffinouronic acid
    • DTXSID10909257
    • CHEBI:168017
    • 104880-42-4
    • 6-[(6-{[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}-3,4,5-trihydroxyoxan-2-yl)methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • a-D-Glucopyranoside, b-D-fructofuranosyl O-a-D-galactopyranuronosyl-(1®6)- (9CI)
    • Inchi: 1S/C18H30O17/c19-1-4-7(22)14(28)18(3-20,34-4)35-17-12(27)8(23)6(21)5(32-17)2-31-16-11(26)9(24)10(25)13(33-16)15(29)30/h4-14,16-17,19-28H,1-3H2,(H,29,30)
    • InChI Key: HVEDYOAUBWOTLI-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(COC2C(C(C(C(C(=O)O)O2)O)O)O)O1)O)O)O)C1(CO)C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 518.1482
  • Monoisotopic Mass: 518.14829948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 286Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 285.75
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